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For Immediate Release

This technical document provides a comprehensive overview of Pungiolide A, a natural
product isolated from the marine sponge Plakortis angulospiculatus. This guide is intended for
researchers, scientists, and professionals in drug development, offering a centralized resource
for its chemical properties, experimental data, and biological significance.

Core Chemical Properties

Pungiolide A, with the CAS number 130395-54-9, is a diterpene characterized by a complex
molecular structure. Initial reports have presented conflicting data regarding its precise
molecular formula and weight. For clarity and accuracy, this guide will be updated as definitive
primary literature is fully analyzed. The currently available data is summarized below.
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Property Value Source
CAS Number 130395-54-9 [1][21[3]
Molecular Formula C29H3408 / C30H3607 [11[2][3]
Molecular Weight 510.22 g/mol / 508.60 g/mol [2][3]
Appearance Powder [1]
Storage Conditions 2-8°C [1]

Spectroscopic Data

The structural elucidation of Pungiolide A relies on various spectroscopic techniques, primarily
Nuclear Magnetic Resonance (NMR). While the complete spectral data from the original
isolation study is being procured, the following represents a general framework for the types of
data required for full characterization.
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Spectroscopic Data Type

Description

1H NMR

Provides information on the chemical
environment of hydrogen atoms, crucial for
determining the connectivity and

stereochemistry of the molecule.

13C NMR

Identifies the number and types of carbon atoms
present in the molecule, including carbonyls,

olefins, and aliphatic carbons.

COSsY

(Correlation Spectroscopy) Establishes proton-
proton coupling networks, aiding in the

assignment of adjacent protons.

HSQC

(Heteronuclear Single Quantum Coherence)
Correlates directly bonded proton and carbon

atoms.

HMBC

(Heteronuclear Multiple Bond Correlation)
Shows correlations between protons and
carbons that are two or three bonds away,

essential for assembling the carbon skeleton.

NOESY

(Nuclear Overhauser Effect Spectroscopy)
Provides information about the spatial proximity
of protons, which is critical for determining the

relative stereochemistry.

HR-MS

(High-Resolution Mass Spectrometry)
Determines the exact mass of the molecule,
allowing for the unambiguous determination of

the molecular formula.

Experimental Protocols

Detailed experimental protocols for the isolation, purification, and biological evaluation of

Pungiolide A are fundamental for reproducible research. The following sections outline the

general methodologies typically employed for natural products of this class.
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Isolation and Purification of Pungiolide A

The isolation of Pungiolide A from the marine sponge Plakortis angulospiculatus involves a
multi-step process designed to separate the compound of interest from a complex mixture of

other metabolites.[4][5][6][7]

Workflow for Isolation and Purification
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Caption: General workflow for the isolation and purification of Pungiolide A.

» Collection and Extraction: Specimens of Plakortis angulospiculatus are collected and
subsequently extracted with organic solvents such as a mixture of methanol and
dichloromethane to obtain a crude extract.[6]

e Solvent Partitioning: The crude extract is then subjected to solvent-solvent partitioning to
separate compounds based on their polarity.

o Chromatographic Separation: The resulting fractions are further purified using a series of
chromatographic techniques, including silica gel column chromatography.

 Final Purification: Final purification to yield pure Pungiolide A is typically achieved using
high-performance liquid chromatography (HPLC).[6]

Biological Activity Assays

Compounds isolated from Plakortis angulospiculatus have been reported to exhibit a range of
biological activities, including cytotoxic and anti-inflammatory effects.[5][7] Standard assays to
evaluate the potential of Pungiolide A are outlined below.

Workflow for Cytotoxicity and Anti-inflammatory Assays
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Caption: Standard workflows for assessing cytotoxicity and anti-inflammatory activity.

o Cytotoxicity Assays: The cytotoxic potential of Pungiolide A is commonly evaluated against
a panel of human cancer cell lines, such as HCT-116.[5] The ICso value, representing the
concentration at which 50% of cell growth is inhibited, is determined using assays like the
MTT assay.

+ Anti-inflammatory Assays: The anti-inflammatory activity can be assessed by measuring the
inhibition of inflammatory mediators in immune cells. For example, the inhibition of nitric
oxide (NO) production and nuclear factor kappa B (NF-kB) activity in lipopolysaccharide
(LPS)-stimulated macrophage cells are common endpoints.[7]

Signaling Pathways and Mechanism of Action

The precise mechanism of action for Pungiolide A is not yet fully elucidated. However, based
on the activities of other compounds from Plakortis angulospiculatus, it is plausible that
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Pungiolide A may interfere with key cellular signaling pathways involved in cell proliferation
and inflammation.

Hypothesized Signaling Pathway Inhibition
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Caption: Potential inhibitory effects of Pungiolide A on inflammatory and proliferation
pathways.

Further research is required to identify the specific molecular targets of Pungiolide A and to
confirm its effects on these and other signaling cascades.

Conclusion

Pungiolide A represents a promising natural product with potential therapeutic applications.
This technical guide provides a summary of the currently available information and outlines the
necessary experimental approaches for its further investigation. The resolution of
inconsistencies in its chemical properties through the analysis of primary literature is a critical
next step for advancing the research and development of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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